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Compound of Interest

Compound Name: Ncdac

Cat. No.: B117365

Introduction

This document provides detailed application notes and protocols for the use of the fluorescent
probe DiBACa4(3) (Bis-(1,3-Dibutylbarbituric Acid) Trimethine Oxonol) in fluorescence
microscopy. DiIBACa4(3) is a lipophilic, anionic oxonol dye widely utilized for measuring relative
changes in cell membrane potential. Its fluorescence is highly sensitive to the transmembrane
potential, making it a valuable tool for researchers, scientists, and drug development
professionals in studying cellular electrophysiology, ion channel activity, and for high-
throughput screening of compounds that modulate membrane potential.[1][2][3][4]

Upon membrane depolarization, the negatively charged DiBACa(3) dye enters the cell and
binds to intracellular membranes and proteins, leading to a significant increase in fluorescence
intensity.[2][5][6] Conversely, membrane hyperpolarization results in the exclusion of the dye
from the cell and a decrease in fluorescence.[2] This response, although slower than some
other potentiometric probes, provides a robust and significant signal change, making it suitable
for a variety of applications, including live-cell imaging and flow cytometry.[1][7]

Quantitative Data Presentation

The photophysical and chemical properties of DiIBACa(3) are summarized in the table below for
easy reference.
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Property Value References

) Bis-(1,3-Dibutylbarbituric
Full Chemical Name ) ] ] [1][6]
Acid)Trimethine Oxonol

Molecular Weight ~517 g/mol [8]
Excitation Maximum (Aex) ~490-493 nm [1][6]191[1.0]
Emission Maximum (Aem) ~516-517 nm [1][6][10]
Molar Extinction Coefficient ~146,000 cm~*M—1 [2]
Solubility DMSO, DMF, Ethanol [2]
Fluorescence Response Increases with depolarization [2][5]
Typical Working Concentration 100 nM - 10 uM [O][11][12]
Response Time Slow (seconds to minutes) [13]

Mechanism of Action and Signaling Pathway

DIBACa(3) is a slow-response, voltage-sensitive dye that partitions between the extracellular
medium and the cell's interior based on the membrane potential.[1][8] In a polarized cell with a
negative internal charge, the anionic dye is largely excluded. When the membrane depolarizes
(becomes less negative), the dye translocates across the plasma membrane and accumulates
inside the cell. Once inside, it binds to hydrophobic intracellular components, such as lipid
membranes and proteins, which causes a significant enhancement of its fluorescence.[2][6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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